[5-(3-Fluorophenyl)-1H-pyrazol-4-yl]methanamine
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Overview
Description
[5-(3-Fluorophenyl)-1H-pyrazol-4-yl]methanamine is a useful research compound. Its molecular formula is C10H10FN3 and its molecular weight is 191.209. The purity is usually 95%.
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Scientific Research Applications
Drug Metabolism and Enzyme Inhibition
"[5-(3-Fluorophenyl)-1H-pyrazol-4-yl]methanamine" and its derivatives have been studied for their role in drug metabolism, particularly in the context of cytochrome P450 (CYP) enzymes. These enzymes metabolize a diverse number of drugs, and understanding the selectivity of chemical inhibitors like "this compound" derivatives is crucial for predicting drug-drug interactions (DDIs) when multiple drugs are coadministered. Such inhibitors are key in deciphering the involvement of specific CYP isoforms in drug metabolism, which is important for the safe and effective use of pharmaceuticals (Khojasteh et al., 2011).
Structural Utility in Heterocyclic Synthesis
Compounds with the "this compound" scaffold are versatile building blocks in the synthesis of heterocyclic compounds. They have been utilized in generating a variety of heterocycles, such as pyrazolo-imidazoles, thiazoles, and pyrimidines, demonstrating the compound's value in organic synthesis. This reactivity paves the way for creating new molecules with potential biological activities, expanding the toolkit available for drug discovery and development (Gomaa & Ali, 2020).
Therapeutic Applications
The pyrazoline class, to which "this compound" belongs, exhibits a wide range of pharmacological effects, including anti-inflammatory, analgesic, antidepressant, and anticancer activities. This diversity highlights the potential of these compounds in therapeutic applications, with many derivatives being synthesized and patented for their beneficial effects. The exploration of pyrazoline derivatives underscores the ongoing interest in developing new drugs based on this core structure (Shaaban et al., 2012).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors, which could potentially be the targets of this compound .
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to influence various biological pathways .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound .
Result of Action
Similar compounds have been found to exhibit various biological activities .
Action Environment
Environmental factors can significantly impact the action of similar compounds .
Properties
IUPAC Name |
[5-(3-fluorophenyl)-1H-pyrazol-4-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN3/c11-9-3-1-2-7(4-9)10-8(5-12)6-13-14-10/h1-4,6H,5,12H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKLOOHRTPTXWKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=C(C=NN2)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.